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Compound of Interest

Compound Name: 5-Bromo-2,1,3-benzoxadiazole

Cat. No.: B1272960

Comprehensive Safety and Handling Guide: 5-
Bromo-2,1,3-benzoxadiazole

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromo-2,1,3-benzoxadiazole.
Adherence to these protocols is critical for ensuring laboratory safety and proper chemical
management.

Chemical Identifier:
e CAS Number: 51376-06-8
e Molecular Formula: CeH3zBrN20

e Molecular Weight: 199.00 g/mol [1]

Hazard Identification and Classification

5-Bromo-2,1,3-benzoxadiazole is classified as a hazardous chemical and should be handled
with care.[2] Primary hazards include:

» Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[2]

e Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.[2]
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o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory
irritation.[2]

» Acute Toxicity (Oral): Category 4 - Harmful if swallowed.

In the event of a fire, hazardous decomposition products can include carbon oxides (CO, COz),
nitrogen oxides (NOx), hydrogen halides, and bromine.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 5-Bromo-2,1,3-
benzoxadiazole.

Property Value

Physical State Solid

Appearance Brown

Melting Point/Range 72-74°C/161.6-165.2 °F
Molecular Weight 199.00 g/mol

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-
2,1,3-benzoxadiazole. The following equipment is recommended:
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PPE Category

Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[2] Gloves must be
inspected prior to use. Use proper glove

removal technique to avoid skin contact.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[2] All work should be conducted in

a well-ventilated area.[2]

Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:

o

[¢]

[¢]

all required reagents prepared.

o

e Handling:

Ensure a certified chemical fume hood is operational.
Verify that an eyewash station and safety shower are readily accessible.[2][3]

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and have

Don all required personal protective equipment as outlined in the table above.

o Conduct all weighing and transferring of 5-Bromo-2,1,3-benzoxadiazole within the

chemical fume hood to minimize inhalation exposure.
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o Avoid the formation of dust during handling.
o Use appropriate tools to handle the solid material, avoiding direct contact.

o Keep the container tightly closed when not in use.[2]

e Post-Handling:

o Decontaminate all work surfaces and equipment that have come into contact with the
chemical.

o Remove and dispose of contaminated gloves and other disposable PPE in a designated
hazardous waste container.

o Wash hands thoroughly with soap and water after handling.
Disposal Plan:

Chemical waste containing 5-Bromo-2,1,3-benzoxadiazole must be managed as hazardous
waste according to institutional and regulatory guidelines.

o Waste Collection: Collect all waste material, including contaminated consumables, in a
clearly labeled, sealed container for hazardous waste.

» Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and lists "5-
Bromo-2,1,3-benzoxadiazole” as a component.

o Storage: Store the sealed waste container in a designated, secure secondary containment
area, away from incompatible materials, while awaiting pickup.

o Disposal: Arrange for disposal through a licensed professional waste disposal company. Do
not dispose of 5-Bromo-2,1,3-benzoxadiazole down the drain or in regular trash.[2]

Emergency Procedures

First-Aid Measures:
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o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[2]

e Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[2]

 Ingestion: Clean mouth with water and get medical attention.[2]

Spill Cleanup Protocol:

o Alert Personnel: Immediately notify others in the vicinity of the spill.

o Evacuate (if necessary): For large spills, evacuate the area and contact your institution's
safety office.

o Containment: For small spills, and if it is safe to do so, use an inert absorbent material to
contain the spill.

o Cleanup: Carefully sweep or scoop up the spilled material and place it into a suitable,
labeled container for disposal. Avoid creating dust.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water.

o Waste Disposal: Dispose of all cleanup materials as hazardous waste.

Don PPE Handing in Fume Hood
(Goggles, Gloves, Lab Coat) (Weighing, Transferring)

Click to download full resolution via product page
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Caption: Workflow for handling 5-Bromo-2,1,3-benzoxadiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Bromo-2,1,3-benzoxadiazole | C6H3BrN20 | CID 2776298 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 5-Bromo-
2,1,3-benzoxadiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272960#personal-protective-equipment-for-
handling-5-bromo-2-1-3-benzoxadiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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